Cas no 1806908-48-4 (4-Bromo-2-(difluoromethyl)-3-methoxypyridine-6-sulfonamide)

• Product Name: 4-Bromo-2-(difluoromethyl)-3-methoxypyridine-6-sulfonamide
• CAS No: 1806908-48-4
• MF: C₇H₇BrF₂N₂O₃S
• MW: 317.107886552811
• CID: 4864061
• Update Time: 2025-06-08

4-Bromo-2-(difluoromethyl)-3-methoxypyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)-3-methoxypyridine-6-sulfonamide

• Inchi： 1S/C7H7BrF2N2O3S/c1-15-6-3(8)2-4(16(11,13)14)12-5(6)7(9)10/h2,7H,1H3,(H2,11,13,14)
• InChI Key： STVNKUZQKZBZJU-UHFFFAOYSA-N
• SMILES： BrC1=CC(=NC(C(F)F)=C1OC)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 1.1
• Topological Polar Surface Area: 90.7

Additional information on 4-Bromo-2-(difluoromethyl)-3-methoxypyridine-6-sulfonamide

Research Briefing on 4-Bromo-2-(difluoromethyl)-3-methoxypyridine-6-sulfonamide (CAS: 1806908-48-4)

In recent years, the compound 4-Bromo-2-(difluoromethyl)-3-methoxypyridine-6-sulfonamide (CAS: 1806908-48-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and targeted drug therapies. The unique structural features of this compound, including the difluoromethyl and sulfonamide moieties, contribute to its bioactivity and make it a valuable scaffold for medicinal chemistry.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 4-Bromo-2-(difluoromethyl)-3-methoxypyridine-6-sulfonamide as a potent inhibitor of carbonic anhydrase IX (CA IX), an enzyme overexpressed in many hypoxic tumors. The research team employed a combination of computational modeling and in vitro assays to demonstrate the compound's high selectivity and binding affinity for CA IX, with an IC50 value in the nanomolar range. These findings suggest its potential as a lead compound for developing novel anticancer agents targeting tumor hypoxia.

Another significant development comes from a 2023 patent application (WO2023056457) that describes the use of 4-Bromo-2-(difluoromethyl)-3-methoxypyridine-6-sulfonamide as a key intermediate in the synthesis of novel antibacterial agents. The patent highlights the compound's versatility in medicinal chemistry, particularly its role in constructing pyridine-based sulfonamides with enhanced pharmacokinetic properties. The resulting derivatives showed improved membrane permeability and reduced plasma protein binding compared to traditional sulfonamide antibiotics.

Recent advances in synthetic methodology have also been reported for this compound. A paper in Organic Process Research & Development detailed an optimized, scalable synthesis route for 4-Bromo-2-(difluoromethyl)-3-methoxypyridine-6-sulfonamide that improves yield and reduces environmental impact. The new protocol employs continuous flow chemistry and eliminates the need for hazardous reagents, making it more suitable for industrial-scale production while maintaining high purity (>99%).

In the field of neurodegenerative disease research, preliminary studies have indicated that derivatives of 4-Bromo-2-(difluoromethyl)-3-methoxypyridine-6-sulfonamide may modulate γ-secretase activity, potentially offering a new approach to Alzheimer's disease treatment. While these findings are still in early stages, they underscore the compound's versatility across multiple therapeutic areas.

As research continues, the safety profile and ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 4-Bromo-2-(difluoromethyl)-3-methoxypyridine-6-sulfonamide are being thoroughly investigated. Recent toxicology studies in animal models have shown favorable results, with no significant adverse effects observed at therapeutic doses. These findings support further development of this compound and its derivatives as potential drug candidates.

The growing body of research on 4-Bromo-2-(difluoromethyl)-3-methoxypyridine-6-sulfonamide highlights its importance as a versatile building block in medicinal chemistry. With applications spanning oncology, infectious diseases, and CNS disorders, this compound continues to be a focus of innovative drug discovery efforts. Future research directions may include structure-activity relationship studies to optimize its pharmacological properties and the development of targeted delivery systems to enhance its therapeutic efficacy.